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Compound of Interest

5-Hydroxy-2-methyl-4-nitrobenzoic
Compound Name: o
aci

Cat. No.: B599797

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Hydroxy-2-methyl-4-
nitrobenzoic acid, including its chemical identity, physical properties, and potential synthetic
approaches. Due to the limited availability of published research on this specific compound,
this guide also draws upon data from closely related analogs to provide a broader context for
its potential applications and characteristics.

Chemical Identification and Properties

5-Hydroxy-2-methyl-4-nitrobenzoic acid is a polysubstituted aromatic carboxylic acid. The
presence of hydroxyl, methyl, and nitro functional groups on the benzoic acid backbone
suggests its potential as a versatile intermediate in organic synthesis, particularly for
pharmaceuticals and dyes.[1]

Table 1: Chemical Identifiers for 5-Hydroxy-2-methyl-4-nitrobenzoic acid
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Identifier Value

CAS Number 199929-14-1[2]

Molecular Formula C8H7NO5[2]

IUPAC Name 5-hydroxy-2-methyl-4-nitrobenzoic acid[3]
CC1=CC(=C(0)C=C1C(0)=0)--INVALID-LINK--

SMILES
=0[3]

InChl Key GTPHIVGERSJEOD-UHFFFAQOYSA-N[3]

Table 2: Physicochemical Properties of 5-Hydroxy-2-methyl-4-nitrobenzoic acid

Property Value

Molecular Weight 197.15 g/mol [2]

Purity Typically available at 295%[2]
Storage Temperature 0°C[2]

Synthesis and Experimental Protocols

While specific synthesis protocols for 5-Hydroxy-2-methyl-4-nitrobenzoic acid are not
extensively documented, a plausible synthetic route can be inferred from general organic
chemistry principles and established methods for the nitration of substituted phenols.

A potential synthetic pathway could involve the nitration of 5-hydroxy-2-methylbenzoic acid.
The regioselectivity of the nitration would be crucial in obtaining the desired 4-nitro isomer.
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Starting Material

5-Hydroxy-2-methylbenzoic acid

Reaction

Nitration
(e.g., HNO3/H2S04)

Product

5-Hydroxy-2-methyl-4-nitrobenzoic acid

Click to download full resolution via product page
Plausible synthetic pathway for 5-Hydroxy-2-methyl-4-nitrobenzoic acid.
General Experimental Protocol for Nitration of a Phenolic Compound:

This protocol is a generalized procedure adapted from methods for nitrating phenols and may
require optimization for this specific substrate.[4]

o Dissolution: Dissolve the starting material, 5-hydroxy-2-methylbenzoic acid, in a suitable
solvent such as glacial acetic acid or tetrahydrofuran.

e Cooling: Cool the solution in an ice bath to 0-5 °C.

» Addition of Nitrating Agent: Slowly add a nitrating agent, such as a mixture of nitric acid and
sulfuric acid, or a milder reagent like copper(ll) nitrate trihydrate, while maintaining the low
temperature.[4]

» Reaction: Stir the mixture at a controlled temperature for a specified duration. The reaction
progress can be monitored by thin-layer chromatography (TLC).
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e Quenching: Carefully pour the reaction mixture into ice-water to precipitate the crude
product.

 Purification: The crude product can be purified by recrystallization from a suitable solvent or
by column chromatography on silica gel.[4]

Characterization and Analysis

The structural confirmation of the synthesized 5-Hydroxy-2-methyl-4-nitrobenzoic acid would
typically involve a combination of spectroscopic techniques.

Structural Analysis

Mass Spectrometry
Synthesis & Purification - Confirmation

Synthesized Compound >| IR Spectroscopy
NMR Spectroscopy
(1H’ 130)

Structure Confirmed

Click to download full resolution via product page
General workflow for the analysis of 5-Hydroxy-2-methyl-4-nitrobenzoic acid.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would provide detailed
information about the proton and carbon environments, confirming the substitution pattern on
the aromatic ring.

e Infrared (IR) Spectroscopy: IR spectroscopy would show characteristic absorption bands for
the hydroxyl (-OH), carboxylic acid (C=0 and -OH), and nitro (-NO2) functional groups.

e Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular
weight of the compound and analyze its fragmentation pattern, further confirming its identity.
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Potential Applications and Research Directions

While specific research on 5-Hydroxy-2-methyl-4-nitrobenzoic acid is limited, the broader
class of polysubstituted nitrobenzoic acids is of significant interest.[1] These compounds are
often used as:

» Intermediates in Organic Synthesis: They serve as versatile building blocks for constructing
more complex molecules, including pharmaceuticals and dyes.[1]

e Precursors for Biologically Active Molecules: A related isomer, 5-Hydroxy-4-methyl-2-
nitrobenzoic acid, is noted for its use in synthesizing compounds with potential antimicrobial
and antifungal properties.[1]

The interplay of the electron-withdrawing nitro group and the electron-donating hydroxyl and
methyl groups on the aromatic ring modulates the reactivity and acidity of the carboxylic acid.
[1] This makes the study of such compounds valuable for understanding reaction mechanisms
and substituent effects in organic chemistry.[1] Further research into 5-Hydroxy-2-methyl-4-
nitrobenzoic acid could uncover novel applications in materials science and medicinal
chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b599797#5-hydroxy-2-methyl-4-nitrobenzoic-acid-cas-
number-and-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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